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Compound of Interest

Compound Name: 2-Amino-1,3-propanediol

Cat. No.: B045262

The proper disposal of 2-Amino-1,3-propanediol, also known as Serinol, is a critical
component of laboratory safety and environmental responsibility. As a substance classified as
causing skin irritation and serious eye damage, and being corrosive, it necessitates handling
and disposal as a hazardous chemical waste in accordance with regulations.[1][2] Adherence
to institutional and regulatory protocols is paramount to ensure the safety of laboratory
personnel and to prevent environmental contamination.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including safety glasses with side-shields or goggles, a lab coat,
and chemical-resistant gloves.[2][3] All handling of 2-Amino-1,3-propanediol and its waste
should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3][4] An
eyewash station and safety shower should be readily accessible.[5]

Step 1: Waste Characterization and Segregation

All laboratory chemical waste should be treated as hazardous unless confirmed otherwise by
an Environmental Health and Safety (EHS) professional.[6] Based on its Safety Data Sheet
(SDS), 2-Amino-1,3-propanediol is a hazardous waste due to its corrosive properties.[2][4]

Key Actions:
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e Do Not Drain Dispose: Do not dispose of 2-Amino-1,3-propanediol down the sink or in the
regular trash.[7][8] This compound does not meet the general criteria for drain disposal,
which is typically reserved for small amounts of non-hazardous, water-soluble substances
with a neutral pH.[9][10]

e Segregate Waste: Store waste containing 2-Amino-1,3-propanediol separately from
incompatible materials, such as strong oxidizing agents, to prevent hazardous reactions.[4]
[10]

Step 2: Containerization and Labeling

Proper containment and labeling are mandated by the Environmental Protection Agency's
(EPA) Resource Conservation and Recovery Act (RCRA) and are essential for safe storage
and transport.[7][11]

Key Actions:

o Select an Appropriate Container: Use a chemically compatible container that is in good
condition and has a secure, leak-proof lid. Plastic containers are often preferred over glass
to minimize the risk of breakage.[7][12] The original chemical container can be reused for
waste accumulation if it is compatible.[12]

o Label the Container Immediately: As soon as the first drop of waste is added, affix a
"Hazardous Waste" label provided by your institution's EHS department.[6][12]

o Complete the Label: Fill out the label completely and legibly. Information required typically
includes:

o The words "Hazardous Waste".[7]

o Full chemical name(s) of all contents (no abbreviations or formulas). For mixtures, list all
components and their approximate percentages.[7]

o The date when waste was first added to the container.[7]
o The name and contact information of the Principal Investigator.[7]

o The specific laboratory or room number where the waste was generated.[7]
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o Appropriate hazard pictograms (e.g., corrosive).[7]

Step 3: Accumulation and Storage

Hazardous waste must be stored in a designated and controlled area within the laboratory.
Key Actions:

o Designate a Satellite Accumulation Area (SAA): Store the labeled waste container at or near
the point of generation, in a designated SAA.[10][13] This area must be under the control of
laboratory personnel.[8]

o Keep Containers Closed: Waste containers must remain tightly sealed except when actively
adding waste.[6][8]

e Use Secondary Containment: Whenever possible, place waste containers in a secondary
containment bin or tray to contain any potential leaks or spills.[6]

e Monitor Accumulation Limits: Adhere to institutional and regulatory limits for waste
accumulation. Typically, a laboratory may not accumulate more than 55 gallons of hazardous
waste at any one time.[6][13]

Step 4: Arranging for Disposal

Disposal of hazardous waste must be managed through your institution's EHS department or
an equivalent safety office.

Key Actions:

e Request a Pickup: Once the waste container is full, or before the accumulation time limit is
reached (often one year), submit a hazardous waste pickup request to your EHS
department.[10][13]

» Professional Disposal: Do not attempt to dispose of the chemical yourself. EHS will arrange
for a licensed professional waste disposal service to collect the waste.[2][4] The standard
disposal method for this type of organic chemical is often high-temperature incineration in a
facility equipped with afterburners and scrubbers.[3][4]
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Handling Spills and Empty Containers

Spill Cleanup: In the event of a spill, evacuate the area if necessary.[4] Wearing appropriate
PPE, contain the spill. For solid 2-Amino-1,3-propanediol, sweep it up carefully to avoid
creating dust and place it in a suitable, closed container for disposal as hazardous waste.[3][4]
Absorbent materials used for cleanup must also be disposed of as hazardous waste.[6]

Empty Containers: An empty container that held 2-Amino-1,3-propanediol must be managed
carefully. The recommended procedure is to triple-rinse the container with a suitable solvent
(such as water) that can remove the chemical residue.[6][12]

e Collect the Rinsate: The rinsate from all three rinses must be collected and disposed of as
hazardous waste.[6][12]

o Container Disposal: After triple-rinsing and air-drying, deface or remove the original label and
dispose of the container in the regular trash, unless institutional policy dictates otherwise.[6]

Summary of Key Disposal Parameters

The following table summarizes critical quantitative data relevant to the disposal of laboratory
chemicals.

Parameter Value / Guideline Source(s)

General Drain Disposal pH
5.5-105 [8][9]
Range

SAA Hazardous Waste Volume
Limit < 55 gallons [6][13]
imi

SAA Acutely Toxic (P-List)

o <1 quart (liquid) or 1 kg (solid)  [13]
Limit

2-Amino-1,3-propanediol Flash

] >110°C/> 230 °F [1]
Point

UN 3259 or UN 3263
Transport UN Number (Corrosive Solid, Basic, [21[4]
Organic, N.O.S.)
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Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Amino-1,3-propanediol.
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Waste Generated
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Corrosive, Skin/Eye Irritant
=> HAZARDOUS

1. Select Compatible Container
(Closed, Leak-proof)

2. Affix & Complete
Hazardous Waste Label

3. Segregate from
Incompatibles (e.g., Oxidizers)

4. Store in Designated
Satellite Accumulation Area (SAA)

5. Request Pickup from
Environmental Health & Safety (EHS)

Final Disposal by
Licensed Professional Service
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of 2-Amino-1,3-propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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